BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Isomers of
Dichloromethylbenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dichloromethylbenzene

Cat. No.: B165763

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of
dichloromethylbenzene, compounds of significant interest in organic synthesis and as
precursors in the pharmaceutical and agrochemical industries. This document details their
chemical identities, synthesis methodologies, separation techniques, and key applications, with
a focus on their role in drug development.

Isomers of Dichloromethylbenzene and their CAS
Numbers

Dichloromethylbenzene (Cs7HesCl2) exists in several isomeric forms, which can be categorized
based on the position of the two chlorine atoms. There are six constitutional isomers where the
chlorine atoms are substituted on the benzene ring, and one isomer where the chlorines are on
the methyl group. The accurate identification of each isomer is crucial for its specific application
and is standardized by its Chemical Abstracts Service (CAS) number.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b165763?utm_src=pdf-interest
https://www.benchchem.com/product/b165763?utm_src=pdf-body
https://www.benchchem.com/product/b165763?utm_src=pdf-body
https://www.benchchem.com/product/b165763?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Isomer Name Common Abbreviation CAS Number
2,3-Dichlorotoluene 2,3-DCT 32768-54-0
2,4-Dichlorotoluene 2,4-DCT 95-73-8
2,5-Dichlorotoluene 2,5-DCT 19398-61-9
2,6-Dichlorotoluene 2,6-DCT 118-69-4
3,4-Dichlorotoluene 3,4-DCT 95-75-0
3,5-Dichlorotoluene 3,5-DCT 25186-47-4

a,a-Dichlorotoluene (Benzal

chloride)

98-87-3

Synthesis of Dichloromethylbenzene Isomers

The synthesis of dichloromethylbenzene isomers can be achieved through various routes,
primarily involving the chlorination of toluene or its chlorinated derivatives, or through the
Sandmeyer reaction of corresponding amino-toluenes. The choice of method and reaction
conditions dictates the isomeric distribution of the products.

Chlorination of Toluene and Chlorotoluenes

Direct chlorination of toluene in the presence of a Lewis acid catalyst, such as ferric chloride
(FeCls) or aluminum chloride (AICIs), typically yields a mixture of monochlorotoluene isomers
(ortho, meta, and para). Further chlorination of this mixture or of isolated chlorotoluene isomers
leads to the formation of dichlorotoluenes. The isomer ratio is highly dependent on the starting
material and the catalyst used.

Logical Relationship of Toluene Chlorination
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[https://www.benchchem.com/product/b165763#isomers-of-dichloromethylbenzene-and-
their-cas-numbers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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